Cas no 1036991-20-4 ({4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid)

{4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid structure
1036991-20-4 structure
Product Name:{4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid
CAS No:1036991-20-4
MF:C11H16BNO2
MW:205.061243057251
MDL:MFCD06801708
CID:1057425
PubChem ID:23005344
Update Time:2025-04-20

{4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Pyrrolidylmethyl)phenylboronic Acid
    • [4-(pyrrolidin-1-ylmethyl)phenyl]boronic acid
    • 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid
    • 4-(1-PYRROLIDINYLMETHYL)PHENYLBORONIC ACID
    • 4-pyrrolidin-1-ylmethylphenylboronic acid
    • AB30131
    • F2158-0773
    • SureCN2557827
    • (4-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
    • AM86233
    • SY023893
    • BC001697
    • AB0036376
    • Y3573
    • 4-(1-pyrrolidinylmethyl)phenylboronic acid, AldrichCPR
    • boronic acid, [4-(1-pyrrolidinylmethyl)phenyl]-, hydrochloride
    • {4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid
    • MFCD06801708
    • SCHEMBL2557827
    • I12127
    • BCP32749
    • 1036991-20-4
    • (4-(pyrrolidin-1-ylmethyl)phenyl)boronicacid
    • A896375
    • AKOS004113825
    • EN300-237963
    • AS-65692
    • DB-108414
    • ALBB-015120
    • MDL: MFCD06801708
    • Inchi: 1S/C11H16BNO2/c14-12(15)11-5-3-10(4-6-11)9-13-7-1-2-8-13/h3-6,14-15H,1-2,7-9H2
    • InChI Key: VXHLRYOCYRFLMS-UHFFFAOYSA-N
    • SMILES: OB(C1C=CC(=CC=1)CN1CCCC1)O

Computed Properties

  • Exact Mass: 205.1274089g/mol
  • Monoisotopic Mass: 205.1274089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.7

{4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR470650-1g
4-(1-Pyrrolidylmethyl)phenylboronic acid
1036991-20-4
1g
£413.00 2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P906896-1g
(4-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
1036991-20-4 95%
1g
¥710.10 2022-09-01
TRC
B525175-500mg
[4-(Pyrrolidin-1-ylmethyl)phenyl]boronic Acid
1036991-20-4
500mg
$ 133.00 2023-04-18
TRC
B525175-1g
[4-(Pyrrolidin-1-ylmethyl)phenyl]boronic Acid
1036991-20-4
1g
$ 155.00 2022-06-07
TRC
B525175-2.5g
[4-(Pyrrolidin-1-ylmethyl)phenyl]boronic Acid
1036991-20-4
2.5g
$ 310.00 2022-06-07
Matrix Scientific
148093-1g
4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, 95%
1036991-20-4 95%
1g
$302.00 2023-09-10
Matrix Scientific
148093-5g
4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, 95%
1036991-20-4 95%
5g
$694.00 2023-09-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P906896-5g
(4-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
1036991-20-4 95%
5g
¥2,200.50 2022-09-01
Chemenu
CM204453-250mg
(4-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
1036991-20-4 95%
250mg
$191 2023-11-26
Chemenu
CM204453-1g
(4-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
1036991-20-4 95%
1g
$433 2023-11-26
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk